Cas no 1628016-44-3 (Tert-butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate
• CAS No: 1628016-44-3
• MF: C₁₆H₂₃BrN₂O₅S
• MW: 435.33322262764
• MDL: MFCD28400534
• CID: 4702577
• Update Time: 2025-10-30

Tert-butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate
• OYPZRUFXBRMDHW-UHFFFAOYSA-N
• AM86675
• tert-butyl 4-(5-bromo-2-methoxyphenylsulfonyl)piperazine-1-carboxylate
• t-Butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate
• Tert-butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate

• MDL： MFCD28400534
• Inchi： 1S/C16H23BrN2O5S/c1-16(2,3)24-15(20)18-7-9-19(10-8-18)25(21,22)14-11-12(17)5-6-13(14)23-4/h5-6,11H,7-10H2,1-4H3
• InChI Key： OYPZRUFXBRMDHW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 564
• Topological Polar Surface Area: 84.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Tert-butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate

Research Brief on Tert-butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate (CAS: 1628016-44-3)

Tert-butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate (CAS: 1628016-44-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its structural versatility and potential applications in drug discovery. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been extensively studied for its role in the synthesis of piperazine-based scaffolds, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, showing promising results in preclinical models of cancer. The study emphasized the compound's ability to serve as a building block for modifying pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug development.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's application in the design of novel sulfonamide derivatives. The research team reported that modifications to the sulfonylpiperazine moiety, facilitated by this intermediate, led to enhanced binding affinity for specific protein targets involved in inflammatory pathways. These findings suggest potential applications in treating autoimmune diseases and chronic inflammation.

From a synthetic chemistry perspective, advancements in the scalable production of Tert-butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate have been reported. A 2024 patent application detailed an optimized purification process that significantly improves yield and reduces impurities, addressing previous challenges in large-scale manufacturing. This development is particularly relevant for pharmaceutical companies aiming to streamline the production of derivative compounds.

In conclusion, Tert-butyl 4-((5-bromo-2-methoxyphenyl)sulfonyl)piperazine-1-carboxylate continues to be a valuable tool in medicinal chemistry, with recent research underscoring its versatility in drug design and development. Future studies are expected to explore its applications in additional therapeutic areas, leveraging its unique chemical properties to address unmet medical needs.